Cas no 1551877-20-3 (N-3-(methylsulfanyl)propylhydroxylamine)

• Product Name: N-3-(methylsulfanyl)propylhydroxylamine
• CAS No: 1551877-20-3
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• CID: 6595919
• PubChem ID: 82686593
• Update Time: 2025-06-08

N-3-(methylsulfanyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(methylsulfanyl)propylhydroxylamine
• EN300-1828785
• n-[3-(methylsulfanyl)propyl]hydroxylamine
• AKOS021004228
• 1551877-20-3

• Inchi： 1S/C4H11NOS/c1-7-4-2-3-5-6/h5-6H,2-4H2,1H3
• InChI Key： XUQINDKVWIOEAD-UHFFFAOYSA-N
• SMILES： S(C)CCCNO

Computed Properties

• Exact Mass: 121.05613515g/mol
• Monoisotopic Mass: 121.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on N-3-(methylsulfanyl)propylhydroxylamine

Professional Introduction to N-3-(methylsulfanyl)propylhydroxylamine (CAS No. 1551877-20-3)

N-3-(methylsulfanyl)propylhydroxylamine (CAS No. 1551877-20-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, characterized by a methylsulfanyl group attached to a propyl chain with a hydroxylamine functional group, exhibits intriguing chemical behavior that makes it a valuable candidate for various research and development initiatives.

The methylsulfanyl group, also known as methanesulfonate, contributes to the compound's stability and reactivity, making it suitable for use in synthetic chemistry. The propyl chain provides a hydrophobic anchor, enhancing its solubility in organic solvents, while the hydroxylamine moiety introduces basicity and nucleophilicity, which are crucial for its role in various biochemical reactions. These features collectively make N-3-(methylsulfanyl)propylhydroxylamine a versatile intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has been increasingly interested in compounds that exhibit both pharmacological activity and structural diversity. N-3-(methylsulfanyl)propylhydroxylamine has emerged as a promising candidate for further exploration due to its potential to serve as a building block in the development of novel therapeutic agents. Its ability to undergo various chemical transformations, including nucleophilic substitution and condensation reactions, makes it an attractive choice for medicinal chemists seeking to design molecules with specific biological targets.

One of the most compelling aspects of N-3-(methylsulfanyl)propylhydroxylamine is its role in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the preparation of derivatives that exhibit antimicrobial and anti-inflammatory properties. For instance, researchers have successfully incorporated this compound into the structure of small-molecule inhibitors designed to target bacterial enzymes involved in pathogenic processes. The methylsulfanyl group, in particular, has been shown to enhance binding affinity by improving interactions with biological targets, thereby increasing the efficacy of the resulting drug candidates.

The hydroxylamine functional group in N-3-(methylsulfanyl)propylhydroxylamine also plays a critical role in its reactivity. Hydroxylamines are well-known for their ability to participate in redox reactions, making them valuable in the development of antioxidants and prodrugs. In one notable study, this compound was used as a precursor in the synthesis of novel antioxidant agents that demonstrated significant protective effects against oxidative stress-induced cellular damage. This highlights its potential application not only in drug development but also in nutraceutical formulations aimed at enhancing cellular health.

The structural flexibility of N-3-(methylsulfanyl)propylhydroxylamine allows for further functionalization, enabling chemists to tailor its properties for specific applications. For example, researchers have explored its use as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These metal complexes have shown promise as catalysts in organic transformations and as therapeutic agents themselves. The ability to modify the propyl chain further expands its utility, allowing for fine-tuning of solubility and bioavailability.

In addition to its pharmaceutical applications, N-3-(methylsulfanyl)propylhydroxylamine has found utility in materials science. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of polymers and coatings that exhibit enhanced durability and chemical resistance. The incorporation of this compound into polymer matrices has been shown to improve thermal stability and mechanical strength, making it valuable for high-performance materials used in industrial applications.

The synthesis of N-3-(methylsulfanyl)propylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired molecular framework. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

Ongoing research continues to uncover new applications for N-3-(< strong>methylsulfanyl strong>)< strong >propylhydroxylamine strong>. For instance, studies are exploring its potential use as a chiral auxiliary in asymmetric synthesis, where it could facilitate the production of enantiomerically pure compounds with high pharmaceutical value. The ability to induce stereoselectivity during chemical transformations is crucial for developing drugs that exhibit optimal biological activity while minimizing adverse effects.

The safety profile of N-3-(< strong>methylsulfanyl strong>)< strong >propylhydroxylamine strong> is another area of interest. While preliminary studies suggest that it is relatively non-toxic at moderate concentrations, further research is needed to fully assess its safety margins. Investigating its metabolic pathways and potential interactions with biological systems will provide valuable insights into its long-term effects and help guide its safe use in both laboratory and industrial settings.

In conclusion, N-3-(< strong>methylsulfanyl strong>)< strong >propylhydroxymine strong>(CAS No. 1551877-20-3) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an excellent candidate for drug development, materials science, and advanced synthetic applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges facing modern science and industry.